Cas no 1804856-63-0 (5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1804856-63-0
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4870752
• Update Time: 2025-10-31

5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H7BrClF2NO2/c10-2-4-3-14-8(11)7(9(12)13)5(4)1-6(15)16/h3,9H,1-2H2,(H,15,16)
• InChI Key： PURQZCNOCUQUKU-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)F)=C1CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid

Introduction to 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1804856-63-0) and Its Applications in Modern Chemical Biology

5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1804856-63-0) is a highly versatile and structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique molecular architecture, featuring a pyridine core substituted with a bromomethyl group, a chloro atom, and a difluoromethyl group, coupled with an acetic acid moiety, makes it a valuable intermediate in the synthesis of bioactive molecules.

The compound's multifunctional nature allows for diverse chemical modifications, making it an indispensable tool in drug discovery and development. The presence of the bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups. This reactivity is particularly useful in constructing heterocyclic frameworks, which are prevalent in many pharmacologically active agents.

Additionally, the chloro and difluoromethyl substituents contribute to the compound's electronic properties and influence its interactions with biological targets. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Recent studies have highlighted its role in improving the pharmacokinetic profiles of small-molecule inhibitors by reducing susceptibility to enzymatic degradation.

In the realm of medicinal chemistry, 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid has been employed in the synthesis of novel kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to mimic ATP binding pockets. By incorporating fluorinated and halogenated substituents, researchers can fine-tune the binding interactions with target enzymes, leading to higher selectivity and efficacy.

One notable application of this compound is in the development of antiviral agents. The structural features of 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid allow for the design of molecules that can interfere with viral replication by inhibiting key enzymes or proteins involved in the viral life cycle. For instance, derivatives of this compound have shown promise in targeting enzymes such as proteases and polymerases that are essential for viral propagation.

Recent advancements in computational chemistry have further enhanced the utility of 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid. High-throughput virtual screening (HTVS) and molecular docking studies have enabled researchers to rapidly identify potential lead compounds based on their structural features. These computational methods have been instrumental in predicting binding affinities and optimizing molecular properties before experimental synthesis.

The compound's role extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemical research. The unique electronic properties conferred by the halogenated substituents make it a candidate for developing novel organic semiconductors and liquid crystals. In agrochemicals, derivatives of this compound have shown potential as herbicides and fungicides due to their ability to disrupt essential biological pathways in pests.

The synthesis of 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include halogenation reactions, protection-deprotection strategies, and cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic methodologies not only showcase the versatility of modern organic chemistry but also provide insights into optimizing yield and purity for industrial-scale production.

From a regulatory perspective, ensuring the safety and quality of intermediates like 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid is paramount. Rigorous analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and purity. These analytical methods are essential for meeting compliance with international standards set by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The future prospects of 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid are vast, driven by ongoing research into novel therapeutic interventions and advanced materials. As our understanding of biological systems continues to evolve, new applications for this compound are likely to emerge. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into tangible benefits for society.